Cas no 75267-17-3 (5-Formyl-benzo1,3dioxole-4-carboxylic acid ethylester)

• Product Name: 5-Formyl-benzo1,3dioxole-4-carboxylic acid ethylester
• CAS No: 75267-17-3
• MF: C₁₁H₁₀O₅
• MW: 222.194103717804
• CID: 59674
• PubChem ID: 10878726
• Update Time: 2025-04-18

5-Formyl-benzo1,3dioxole-4-carboxylic acid ethylester Chemical and Physical Properties

Names and Identifiers

• 5-Formylbenzo[1,3]dioxole-4-carboxylic acid ethyl ester
• ethyl 5-formyl-1,3-benzodioxole-4-carboxylate
• 1,3-Benzodioxole-4-carboxylicacid,5-formyl-,ethyl ester
• Ethyl-5-formyl-1,3-benzodioxol-4-carboxylat
• DTXSID00446863
• FT-0764360
• 5-formyl-benzo[1,3]dioxole-4-carboxylic acid ethyl ester
• Ethyl 5-formyl-2H-1,3-benzodioxole-4-carboxylate
• 75267-17-3
• 1,3-Benzodioxole-4-carboxylicacid, 5-formyl-, ethyl ester
• Ethyl 5-formylbenzo[d][1,3]dioxole-4-carboxylate
• 5-Formyl-benzo1,3dioxole-4-carboxylic acid ethylester

• Inchi： 1S/C11H10O5/c1-2-14-11(13)9-7(5-12)3-4-8-10(9)16-6-15-8/h3-5H,2,6H2,1H3
• InChI Key： FYGHEHXHPSPGQI-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=O)C(C(=O)OCC)=C12

Computed Properties

• Exact Mass: 222.05300
• Monoisotopic Mass: 222.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.333
• Boiling Point: 383.6°C at 760 mmHg
• Flash Point: 228.1°C
• Refractive Index: 1.581
• PSA: 61.83000
• LogP: 1.40450